Cas no 1893131-72-0 (5-(1-methylpyrrolidin-2-yl)methyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(1-methylpyrrolidin-2-yl)methyl-1,2-oxazole-4-carboxylic acid
• CAS No: 1893131-72-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6106355
• PubChem ID: 115093578
• Update Time: 2025-09-27

5-(1-methylpyrrolidin-2-yl)methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-methylpyrrolidin-2-yl)methyl-1,2-oxazole-4-carboxylic acid
• EN300-1788043
• 1893131-72-0
• 5-[(1-methylpyrrolidin-2-yl)methyl]-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C10H14N2O3/c1-12-4-2-3-7(12)5-9-8(10(13)14)6-11-15-9/h6-7H,2-5H2,1H3,(H,13,14)
• InChI Key： PVIDSUPMTYOBOF-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)CC1CCCN1C

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 66.6Ų

Additional information on 5-(1-methylpyrrolidin-2-yl)methyl-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 5-(1-methylpyrrolidin-2-yl)methyl-1,2-oxazole-4-carboxylic acid (CAS No. 1893131-72-0)

5-(1-methylpyrrolidin-2-yl)methyl-1,2-oxazole-4-carboxylic acid (CAS No. 1893131-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique oxazole-carboxylic acid structure, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for more complex molecules, especially those targeting neurological and metabolic pathways.

The chemical structure of 5-(1-methylpyrrolidin-2-yl)methyl-1,2-oxazole-4-carboxylic acid includes a 1,2-oxazole ring, which is known for its stability and versatility in medicinal chemistry. The presence of a methylpyrrolidinyl group enhances its ability to interact with biological targets, making it a valuable intermediate in the synthesis of novel therapeutics. Recent studies have highlighted its potential in addressing conditions such as neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

One of the key advantages of 5-(1-methylpyrrolidin-2-yl)methyl-1,2-oxazole-4-carboxylic acid is its compatibility with modern green chemistry practices. As the pharmaceutical industry shifts toward sustainable synthesis methods, this compound’s efficient production and minimal environmental impact make it an attractive candidate for large-scale applications. Its low toxicity profile further supports its use in preclinical and clinical research, addressing growing concerns about drug safety and environmental sustainability.

In the context of drug design, 5-(1-methylpyrrolidin-2-yl)methyl-1,2-oxazole-4-carboxylic acid serves as a critical scaffold for developing small-molecule inhibitors. Its structural features allow for easy modification, enabling researchers to fine-tune pharmacological properties such as bioavailability and target specificity. This adaptability is particularly relevant in the era of personalized medicine, where tailored therapies are increasingly in demand.

The market for 5-(1-methylpyrrolidin-2-yl)methyl-1,2-oxazole-4-carboxylic acid is expected to grow, driven by its applications in biopharmaceuticals and academic research. With the rise of AI-driven drug discovery, compounds like this are being screened for novel interactions and therapeutic potentials. Its CAS No. 1893131-72-0 is frequently searched in scientific databases, reflecting its importance in cutting-edge research.

Quality control and standardization are paramount when working with 5-(1-methylpyrrolidin-2-yl)methyl-1,2-oxazole-4-carboxylic acid. Reputable suppliers ensure high purity and consistency, which are critical for reproducible results in research and development. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify the compound’s integrity, meeting the stringent requirements of regulatory agencies.

In summary, 5-(1-methylpyrrolidin-2-yl)methyl-1,2-oxazole-4-carboxylic acid (CAS No. 1893131-72-0) represents a promising compound in modern chemistry and pharmacology. Its structural uniqueness, combined with its potential therapeutic applications, positions it as a valuable asset in the ongoing quest for innovative and effective treatments. As research continues to uncover its full potential, this compound is likely to remain a focal point in scientific and industrial advancements.